Calothrixin B
Overview
Description
Calothrixin B is a natural product found in Calothrix and Bacteria with data available.
Scientific Research Applications
Distribution and Ecology of Calothrix
Calothrix, a genus closely related to the research on Calothrixin B, is a morphologically complex genus with species that exhibit ecological traits influenced by pH levels, conductivity, light availability, and turbidity. The study conducted by Rinkel and Manoylov (2014) investigated the distribution and ecological characteristics of Calothrix species across US rivers and streams, providing valuable insights into the environmental conditions that these species thrive in. It emphasized the need for a polyphasic approach, including molecular data, for comprehensive studies of Calothrix species (Rinkel & Manoylov, 2014).
Lipase from Candida Antarctica in Organic Synthesis and Biotechnological Processes
Another study relevant to the field, but not directly related to Calothrixin B, discusses the versatility of lipase from Candida antarctica (CAL-A or CAL-B) in various biochemical processes including aminolysis and ammonolysis reactions. This enzyme has been utilized in numerous contexts such as organic synthesis, biotechnological processes, and the synthesis of drugs, showcasing its potential in the development of eco-friendly processes in the biotechnological industry (Lima et al., 2019).
properties
CAS RN |
254114-34-6 |
|---|---|
Product Name |
Calothrixin B |
Molecular Formula |
C19H10N2O2 |
Molecular Weight |
298.3 g/mol |
IUPAC Name |
10,20-diazapentacyclo[11.8.0.03,11.04,9.014,19]henicosa-1(13),3(11),4,6,8,14,16,18,20-nonaene-2,12-dione |
InChI |
InChI=1S/C19H10N2O2/c22-18-12-9-20-13-7-3-1-5-10(13)15(12)19(23)17-16(18)11-6-2-4-8-14(11)21-17/h1-9,21H |
InChI Key |
CCPDIHKLISWESE-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C3=C(N2)C(=O)C4=C(C3=O)C=NC5=CC=CC=C54 |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(N2)C(=O)C4=C(C3=O)C=NC5=CC=CC=C54 |
synonyms |
calothrixin B |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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